Cas no 1700611-05-7 ((2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride)

• Product Name: (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• CAS No: 1700611-05-7
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 3164028
• PubChem ID: 53484923
• Update Time: 2025-05-27

(2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• (2R,5R)-1-Boc-2,5-dimethylpiperazine hydrochloride
• DTXSID80704276
• 194032-43-4
• I11760
• AKOS016843038
• (2R,5R)-tert-Butyl2,5-dimethylpiperazine-1-carboxylatehydrochloride
• SCHEMBL16633240
• tert-Butyl (2R,5R)-2,5-dimethylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• tert-butyl (2R,5R)-2,5-dimethylpiperazine-1-carboxylate;hydrochloride
• 1700611-05-7

• Inchi： 1S/C11H22N2O2.ClH/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5;/h8-9,12H,6-7H2,1-5H3;1H/t8-,9-;/m1./s1
• InChI Key： TWALJKZSNHQOBH-VTLYIQCISA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@@H](C)NC[C@H]1C)=O

Computed Properties

• Exact Mass: 250.1448057Da
• Monoisotopic Mass: 250.1448057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride

Comprehensive Overview of (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride (CAS No. 1700611-05-7)

The compound (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride (CAS No. 1700611-05-7) is a chiral piperazine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules. The tert-butyl and dimethyl substituents enhance its stability and solubility, while the carboxylate group provides reactivity for further derivatization. This compound is particularly relevant in the context of modern drug discovery, where chiral building blocks are in high demand.

In recent years, the demand for chiral intermediates like (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride has surged due to their role in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on enantioselective reactions to produce optically pure compounds, which are critical for reducing side effects in therapeutics. The piperazine core of this molecule is a common motif in many FDA-approved drugs, particularly those targeting the central nervous system (CNS) and infectious diseases. This has led to a growing interest in its synthesis and applications, as evidenced by frequent searches for "piperazine derivatives in drug discovery" and "chiral building blocks for pharmaceuticals."

The synthesis of (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride typically involves multi-step organic reactions, including protection-deprotection strategies and stereoselective transformations. The hydrochloride salt form improves its crystallinity and handling properties, making it suitable for large-scale production. Analytical techniques such as NMR, HPLC, and X-ray crystallography are commonly employed to confirm its purity and stereochemistry. These aspects are crucial for researchers who frequently search for "characterization of chiral compounds" or "synthetic routes for piperazine derivatives."

Beyond pharmaceuticals, (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride has potential applications in agrochemicals and materials science. Its structural features allow for the design of novel ligands and catalysts, which are essential for green chemistry initiatives. This aligns with current trends in sustainable chemistry, where users often search for "eco-friendly synthetic methods" or "chiral catalysts in industrial applications." The compound's versatility underscores its importance in both academic and industrial settings.

Quality control and regulatory compliance are critical when working with (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride. Reputable suppliers provide certificates of analysis (CoA) to ensure adherence to international standards such as USP, EP, or ICH guidelines. This is particularly important for researchers who prioritize "high-purity chiral compounds" or "GMP-compliant intermediates." Additionally, proper storage conditions—typically in a cool, dry environment—are essential to maintain the compound's stability over time.

In summary, (2R,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride (CAS No. 1700611-05-7) is a multifaceted compound with broad applications in drug development and beyond. Its chiral nature, combined with its functional group diversity, makes it a sought-after intermediate in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation in synthetic and medicinal chemistry.